Cas no 57076-10-5 (2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide)

• Product Name: 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide
• CAS No: 57076-10-5
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 1078208
• PubChem ID: 12254254
• Update Time: 2025-11-01

2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide
• 2-ADAMANTANAMINE, N,N-DIMETHYL-, HYDROCHLORIDE
• 2-Dimethylaminoadamantane hydrochloride
• 2-Dimethylamino-benzamidoxim
• A801203
• AC1L18Y0
• LS-14928
• N,N-dimethyl-2-adamantanamine hydrochloride
• N,N-dimethyladamantan-2-amine hydrochloride
• PubChem8796
• Tricyclo(3.3.1.1(sup 3,7))decan-2-amine, N,N-dimethyl-, hydrochloride
• 2-(Dimethylamino)-N'-hydroxybenzimidamide
• AKOS000261203
• 2-(dimethylamino)-N'-hydroxybenzene-1-carboximidamide
• 57076-10-5

• MDL： MFCD11155693
• Inchi： 1S/C9H13N3O/c1-12(2)8-6-4-3-5-7(8)9(10)11-13/h3-6,13H,1-2H3,(H2,10,11)
• InChI Key： BKZQKPSNIALJPP-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC=CC=1N(C)C)\N

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide

Professional Introduction to Compound with CAS No. 57076-10-5 and Product Name: 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide

The compound with the CAS number 57076-10-5 and the product name 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both a dimethylamino group and a hydroxybenzencarboximidamide moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for effective therapeutic agents. The 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide structure combines elements that are known to enhance binding affinity and metabolic stability, making it an attractive candidate for further exploration. The benzene ring, functionalized with a hydroxyl group, provides a hydrophilic interaction surface, while the imidamide moiety contributes to the compound's overall rigidity and electronic properties.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. Current research indicates that derivatives of benzenecarboximidamides exhibit promising activity in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. The dimethylamino group further enhances the compound's ability to interact with biological targets by improving its solubility and bioavailability.

Recent studies have demonstrated that modifications of the 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide scaffold can lead to compounds with enhanced pharmacological properties. For instance, researchers have explored the use of computational chemistry techniques to optimize the electronic distribution within the molecule, thereby improving its binding affinity to specific protein targets. These computational approaches have been complemented by experimental validations, where structural analogs have been synthesized and evaluated for their biological activity.

The hydroxyl group on the benzene ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature has been exploited in designing molecules that exhibit high selectivity for certain enzymes or receptors. Additionally, the imidamide moiety is known to stabilize carboxylate groups through intramolecular hydrogen bonding, which can enhance the compound's stability under physiological conditions.

In terms of synthetic chemistry, the preparation of 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the functionalization of a benzene derivative followed by the introduction of the imidamide group. Advances in catalytic methods have enabled more efficient and scalable production processes, which are crucial for moving from laboratory-scale research to industrial applications.

The pharmaceutical industry has shown particular interest in this class of compounds due to their potential therapeutic applications. Several companies have initiated programs to screen libraries containing benzenecarboximidamide derivatives for their efficacy against various diseases. Early-stage clinical trials have provided encouraging results, particularly for compounds targeting inflammatory disorders and cancer-related pathways.

From a regulatory perspective, compounds like 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide must undergo rigorous testing to ensure safety and efficacy before they can be approved for medical use. This involves comprehensive toxicological studies as well as evaluations of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The dimethylamino group, while beneficial for bioavailability, also necessitates careful consideration during these studies due to its potential effects on central nervous system activity.

The future directions for research on this compound are multifaceted. Scientists are exploring new synthetic strategies to diversify the structural landscape of benzenecarboximidamide derivatives while maintaining or enhancing their biological activity. Additionally, there is growing interest in developing prodrugs that can improve the delivery and targeting of these molecules within vivo environments.

In conclusion,2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it an excellent starting point for designing molecules with targeted therapeutic effects. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases through innovative chemical biology approaches.